Cas no 2649078-02-2 (1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene)

• Product Name: 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene
• CAS No: 2649078-02-2
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5891920
• PubChem ID: 165759530
• Update Time: 2025-10-18

1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2649078-02-2
• 1,2-difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene
• EN300-1789747
• 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene

• Inchi： 1S/C11H11F2NO2/c1-11(2,14-6-15)7-4-5-8(12)9(13)10(7)16-3/h4-5H,1-3H3
• InChI Key： BPYXMZQUXWPRNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene

Introduction to 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene (CAS No. 2649078-02-2)

1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene, identified by the chemical identifier CAS No. 2649078-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-NCO) attached to an aromatic ring system. The structural features of this molecule, including the difluoro substitution at the 1 and 2 positions of the benzene ring and the methoxy group at the 3 position, contribute to its unique chemical properties and potential applications.

The synthesis and application of 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene have been explored in several cutting-edge research areas. One of the most notable applications is in the development of novel polymers and polyurethane materials. The isocyanate group in this compound serves as a reactive site for polymerization reactions, enabling the formation of high-performance thermoplastic and thermosetting resins. These materials exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding industrial applications.

In recent years, there has been growing interest in leveraging aryl isocyanates like 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene for pharmaceutical research. The unique electronic and steric properties of this molecule make it a valuable intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in constructing complex scaffolds that mimic natural products and drug molecules. The difluoro and methoxy substituents can influence the pharmacokinetic profiles of derived compounds, potentially enhancing their bioavailability and target specificity.

One particularly exciting area of research involves the use of 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene in medicinal chemistry for the development of novel therapeutic agents. The isocyanate functionality allows for facile coupling with a variety of nucleophiles, including amines and hydroxyl groups, to form amides and esters. These derivatives have shown promise as inhibitors of key enzymes involved in inflammatory pathways and cancer metabolism. Preliminary studies indicate that compounds derived from this scaffold exhibit potent activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in chronic inflammatory diseases.

The influence of the difluoro and methoxy groups on the electronic distribution within the aromatic ring has also been thoroughly investigated. Computational studies have revealed that these substituents can modulate the reactivity and binding affinity of derived molecules towards biological targets. For instance, the electron-withdrawing nature of fluorine atoms can enhance the electrophilicity of the isocyanate group, facilitating its participation in nucleophilic substitution reactions. Meanwhile, the electron-donating effect of the methoxy group can stabilize negative charges developed during metabolic transformations, improving drug-like properties such as solubility and metabolic stability.

Another emerging application of 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene lies in materials science, particularly in the development of advanced coatings and adhesives. The reactivity of its isocyanate group allows for rapid curing under mild conditions, resulting in coatings with exceptional hardness and durability. These properties make it an attractive candidate for protective coatings used in aerospace, automotive, and construction industries. Additionally, researchers have explored its use as an adhesive agent for bonding dissimilar materials, leveraging its ability to form strong covalent bonds through polymerization reactions.

The environmental impact and sustainability considerations associated with 1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene have also been addressed in recent studies. While isocyanates are known for their reactivity, efforts have been made to develop greener synthetic routes that minimize hazardous byproducts. Advances in catalytic systems have enabled more efficient production processes with reduced waste generation. Furthermore, research into biodegradable polyurethanes derived from this compound suggests promising avenues for developing eco-friendly materials that maintain high performance without compromising environmental safety.

In conclusion,1,2-Difluoro-4-(2-isocyanatopropan-2-yl)-3-methoxybenzene (CAS No. 2649078-02-2) represents a versatile compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable innovative approaches to drug design and material engineering，positioning it as a valuable asset in modern chemical research。As our understanding of its properties continues to expand，we can anticipate further breakthroughs that will enhance both therapeutic interventions and industrial technologies.